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CAS No.: 1327-33-9

Cat. No.: B073202
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Introduction
Diantimony trioxide, with the chemical formula Sb₂O₃, is the most commercially significant

compound of antimony.[1] It is a white, odorless, crystalline solid found in nature as the

minerals valentinite and senarmontite.[1][2] This guide provides a comprehensive overview of

the core properties of diantimony trioxide, focusing on its chemical and physical

characteristics, toxicological profile, and key industrial applications.

Chemical and Physical Properties
Diantimony trioxide is an amphoteric oxide, meaning it can react with both acids and bases.

[1] It is soluble in hydrochloric acid, potassium hydroxide, sodium sulfide, and tartaric acid, but

insoluble in water, alcohol, and dilute sulfuric acid.
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The crystal structure of diantimony trioxide is temperature-dependent. Below 570°C, it exists

in a cubic crystal system (α-form), and above this temperature, it transitions to an orthorhombic

crystal system (β-form).[1] In the gaseous state at high temperatures (around 1560°C), it exists

as dimeric Sb₄O₆ molecules with a bicyclic cage structure.[1]

Physical Data Summary
Property Value Source

CAS Number 1309-64-4 [1]

Molecular Formula Sb₂O₃ [1]

Molar Mass 291.518 g/mol [1]

Appearance White, odorless solid [1]

Density
5.2 g/cm³ (α-form), 5.67 g/cm³

(β-form)
[1]

Melting Point 656 °C (1,213 °F; 929 K) [1]

Boiling Point
1,425 °C (2,597 °F; 1,698 K)

(sublimes)
[1]

Solubility in Water 370±37 μg/L (at 20.8-22.9 °C) [1]

Key Applications
The primary application of diantimony trioxide is as a flame retardant synergist, particularly in

combination with halogenated materials.[1][3][4] It is also utilized in various other industrial

processes.

Flame Retardant Synergist
While not a flame retardant on its own, diantimony trioxide significantly enhances the

effectiveness of halogenated flame retardants.[5][6][7][8] This synergistic effect is crucial in

polymers, helping to form less flammable chars.[1][3] This property makes it a vital component

in the manufacturing of fire-resistant plastics, textiles, rubber, and coatings.[4][9][10]

2.1.1. Mechanism of Action as a Flame Retardant
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The flame retardant mechanism involves a synergistic reaction with halogenated compounds.

When exposed to heat, the halogenated material releases hydrogen halides (HX, where X is a

halogen). Diantimony trioxide then reacts with these halides to form antimony trihalides

(SbX₃).[6] These volatile antimony compounds act in the gas phase to scavenge highly reactive

radicals (H• and OH•) that propagate the combustion process.[6][11] This action effectively

quenches the flame.[11] Additionally, in the solid phase, it promotes the formation of a

protective char layer, which insulates the underlying material from heat and oxygen.[3][11]
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Caption: Synergistic flame retardant mechanism of diantimony trioxide.
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Other Industrial Uses
Catalyst: It serves as a catalyst in the production of polyethylene terephthalate (PET) plastics

and in the vulcanization of rubber.[1][9]

Glass and Ceramics: Diantimony trioxide is used as an opacifying agent for glasses,

ceramics, and enamels.[1][4][10] It also acts as a fining agent to remove bubbles in molten

glass, thereby improving clarity and optical quality.[10]

Pigments: Some specialty pigments contain antimony.[1]

Alloys: It is used to increase the hardness and strength of lead alloys.[9]

Toxicological Profile
The primary routes of human exposure to diantimony trioxide are inhalation, ingestion, and

dermal contact.[12]

Acute Effects
Acute poisoning from diantimony trioxide is rare.[13]

Inhalation: Dusts and fumes can irritate the respiratory tract and mucous membranes,

potentially causing laryngitis, pharyngitis, tracheitis, and bronchitis.[13]

Dermal Contact: It can cause skin irritation, and repeated exposure may lead to "antimony

spots," which are papules and pustules around sweat and sebaceous glands.[12][13]

Eye Contact: It is an eye irritant and can cause conjunctivitis.[13]

Ingestion: Ingestion can lead to gastrointestinal issues such as nausea, vomiting, abdominal

pain, and diarrhea.[13]

Chronic Effects
Long-term exposure to diantimony trioxide can have more severe health consequences.

Respiratory System: Chronic inhalation can lead to pneumoconiosis, chronic bronchitis, and

emphysema.[12][14][15]
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Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified

diantimony trioxide as Group 2B, possibly carcinogenic to humans, based on sufficient

evidence in animals.[9][16] Lung tumors have been observed in rats exposed to antimony

trioxide via inhalation.[12][16][17] The State of California has also listed it as a carcinogen

under Proposition 65.[12][18]

Reproductive and Developmental Effects: Some studies suggest a potential for reproductive

and developmental toxicity, including an increased incidence of spontaneous abortions in

occupationally exposed women, though the evidence is not conclusive.[9][12][14]

Toxicity Data Summary
Endpoint Value Species Route Source

LD₅₀ >7000 mg/kg Rat Oral [1]

Oral Reference

Dose (RfD)

0.0004

mg/kg/day
- - [12]

Safety and Handling
Given the potential health hazards, strict safety precautions should be followed when handling

diantimony trioxide.

Personal Protective Equipment (PPE)
Respiratory Protection: In case of insufficient ventilation or dust formation, a suitable

respirator should be worn.[19][20]

Hand Protection: Chemical-resistant gloves are recommended.[19]

Eye Protection: Safety glasses with side-shields or goggles should be used.[20][21]

Skin and Body Protection: Long-sleeved protective clothing should be worn to minimize skin

contact.[19][20]

Handling and Storage Procedures
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Ventilation: Work should be conducted in a well-ventilated area to minimize dust inhalation.

[19]

Hygiene: Do not eat, drink, or smoke in areas where diantimony trioxide is handled.[19][21]

Hands should be washed thoroughly after handling.[19]

Storage: Store in a dry, cool, and well-ventilated place in tightly closed containers.[20]

Spills: In case of a spill, avoid generating dust. Use a vacuum or sweep up the material and

place it in a suitable container for disposal.[19]

Environmental Effects
Diantimony trioxide is considered a threat to the environment, and measures should be taken

to limit its release.[2] In the European Union, it is classified as a "heavy metal" in the context of

hazardous waste.[18] In the United States, it is listed as a hazardous substance under the

Comprehensive Environmental Response, Compensation, and Liability Act (CERCLA).[22]

Conclusion
Diantimony trioxide (CAS 1309-64-4) is a versatile inorganic compound with significant

industrial applications, most notably as a flame retardant synergist. Its unique chemical and

physical properties make it highly effective in this role. However, it is also associated with

potential health and environmental risks, including respiratory irritation, skin issues, and

possible carcinogenicity. Therefore, a thorough understanding of its properties and adherence

to strict safety protocols are essential for its responsible use in research, development, and

industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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